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Compound of Interest

Compound Name: Potassium thiocyanate-13C,15N

Cat. No.: B046533

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight of isotopically
labeled Potassium Thiocyanate (KSCN), specifically Potassium thiocyanate-13C,1>N. This
compound is a crucial tool in metabolic research, serving as a tracer to elucidate biosynthetic
pathways and as an internal standard for quantitative analysis.[1]

Molecular Weight Determination

The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.
For isotopically labeled compounds, the masses of the specific isotopes must be used for
accurate calculation. The molecular formula for Potassium thiocyanate-13C,*°N is K13C1>NS.

Theoretical Molecular Weight Calculation

The theoretical molecular weight is calculated by summing the atomic masses of the most
abundant isotope of potassium, the specific stable isotopes of carbon and nitrogen, and the
average atomic mass of sulfur.
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Element/ilsotope Symbol Atomic Mass (u)
Potassium K 39.0983
Carbon-13 13C 13.003354835
Nitrogen-15 15N 15.000108898
Sulfur S 32.066

Total Molecular Weight K13C15NS ~99.17

Note: The calculated molecular weight is approximately 99.1678 u, which is commonly rounded
to 99.17 g/mol for practical applications.[2][3][4]

Experimentally Determined Molecular Weight

The molecular weight of Potassium thiocyanate-3C,*>N is typically confirmed using high-
resolution mass spectrometry. This technique provides a highly accurate mass-to-charge ratio,
which can be used to verify the isotopic enrichment and confirm the molecular weight.

Experimental Protocol: Molecular Weight
Verification by Mass Spectrometry

This protocol outlines a general procedure for the verification of the molecular weight of
Potassium thiocyanate-13C,1>N using Liquid Chromatography-Mass Spectrometry (LC-MS).

Objective: To accurately determine the molecular mass of Potassium thiocyanate-13C,1>N and
confirm its isotopic composition.

Materials:

Potassium thiocyanate-13C,1°N sample

LC-MS grade water

LC-MS grade methanol

A high-resolution mass spectrometer (e.g., Orbitrap or TOF)
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e Asuitable liquid chromatography system

Procedure:

e Sample Preparation:

o Prepare a stock solution of Potassium thiocyanate-13C,>N in LC-MS grade water at a
concentration of 1 mg/mL.

o From the stock solution, prepare a working solution of 1 pg/mL by diluting with an
appropriate mixture of LC-MS grade water and methanol.

e Liquid Chromatography (LC) Parameters:

o Column: A reversed-phase C18 column is suitable for separating the thiocyanate anion.

o Mobile Phase A: 0.1% formic acid in water.

o Mobile Phase B: 0.1% formic acid in methanol.

o Gradient: A suitable gradient to elute the thiocyanate anion.

o Flow Rate: 0.2-0.4 mL/min.

o Injection Volume: 1-5 pL.

o Mass Spectrometry (MS) Parameters:

o lonization Mode: Negative Electrospray lonization (ESI-).

o Mass Analyzer: Set to a high-resolution mode.

o Scan Range: m/z 50-200.

o Data Acquisition: Acquire data in full scan mode to observe the parent ion.

o Data Analysis:
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o Extract the mass spectrum for the peak corresponding to the thiocyanate anion
([13C15NS]—).

o Determine the accurate mass of the most abundant isotopic peak. The expected m/z for
the [13C*>NS]~ ion will be approximately 60.96.

o Analyze the isotopic pattern to confirm the enrichment of 13C and 1N.

Signaling Pathways and Experimental Workflows

Potassium thiocyanate-13C,*>N is instrumental in tracer studies for tracking metabolic pathways.
For instance, it can be used to follow the conversion of thiocyanate to other molecules within a
biological system.[5]

Below is a diagram illustrating a general experimental workflow for a stable isotope labeling
study using Potassium thiocyanate-13C,15N.
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Caption: Workflow for a stable isotope labeling experiment.
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This workflow demonstrates the process from preparing the biological system and the labeled
compound to the final analysis and interpretation of the metabolic pathways. The use of
Potassium thiocyanate-13C,1>N allows for precise tracking of the thiocyanate ion's fate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Potassium Thiocyanate-13C,*>N]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b046533#molecular-weight-of-potassium-thiocyanate-
13c-15n]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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